Cas no 126716-28-7 (L-Alanine,glycyl-3-mercapto-L-valylglycyl-L-arginylglycyl-L-a-aspartyl-L-seryl-L-prolyl-L-cysteinyl-, cyclic (2®9)-disulfide (9CI))

• Product Name: L-Alanine,glycyl-3-mercapto-L-valylglycyl-L-arginylglycyl-L-a-aspartyl-L-seryl-L-prolyl-L-cysteinyl-, cyclic (2®9)-disulfide (9CI)
• CAS No: 126716-28-7
• MF: C₃₅H₅₉N₁₃O₁₄S₂
• MW: 950.051664590836
• MDL: MFCD00886860
• CID: 103359
• PubChem ID: 9941178
• Update Time: 2025-04-18

L-Alanine,glycyl-3-mercapto-L-valylglycyl-L-arginylglycyl-L-a-aspartyl-L-seryl-L-prolyl-L-cysteinyl-, cyclic (2®9)-disulfide (9CI) Chemical and Physical Properties

Names and Identifiers

• H-Gly-Pen-Gly-Arg-Gly-Asp-Ser-Pro-Cys-Ala-OH
• H-Gly-Pen-Gly-Arg-Gly-Asp-Ser-Pro-Cys-Ala-OH (Disulfide bond)
• L-Alanine,glycyl-3-mercapto-L-valylglycyl-L-arginylglycyl-L-a-aspartyl-L-seryl-L-prolyl-L-cyst...
• 9)-disulfide (9CI)
• Gly-Pen-Gly-Arg-Gly-Asp-Ser-Pro-Cys-Ala
• H-Gly-Pen-Gly-Arg-Gly-Asp-Ser-Pro-Cys-Ala-OH, (Disulfide bond between Pen2 and Cys9)
• HY-P3525
• 126716-28-7
• G-Pen-GRGDSPCA
• 3-[2-(2-{2-[2-(2-Amino-acetylamino)-3-mercapto-3-methyl-butyrylamino]-acetylamino}-5-guanidino-pentanoylamino)-acetylamino]-N-(2-{2-[1-(1-carboxy-ethylcarbamoyl)-2-mercapto-ethylcarbamoyl]-pyrrolidin-1-yl}-1-hydroxymethyl-2-oxo-ethyl)-succinamic acid(H-Gly-Pen-Gly-Arg-Gly-Asp-Ser-Pro-Cys-Ala-OH)
• H-Gly-Pen-Gly-Arg-Gly-Asp-Ser-Pro-Cys-Ala-OH (Disulfide bond between Pen2 and Cys9)
• (3S)-3-[[2-[[(2S)-2-[[2-[[(2R)-2-[(2-aminoacetyl)amino]-3-methyl-3-sulfanylbutanoyl]amino]acetyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]acetyl]amino]-4-[[(2S)-1-[(2S)-2-[[(2R)-1-[[(1S)-1-carboxyethyl]amino]-1-oxo-3-sulfanylpropan-2-yl]carbamoyl]pyrrolidin-1-yl]-3-hydroxy-1-oxopropan-2-yl]amino]-4-oxobutanoic acid
• CHEMBL367405
• CS-0615385
• BDBM50003323
• L-Alanine,glycyl-3-mercapto-L-valylglycyl-L-arginylglycyl-L-a-aspartyl-L-seryl-L-prolyl-L-cysteinyl-, cyclic (2®9)-disulfide (9CI)

• MDL： MFCD00886860
• Inchi： 1S/C35H59N13O14S2/c1-16(33(61)62)42-29(57)20(15-63)46-30(58)21-7-5-9-48(21)32(60)19(14-49)45-28(56)18(10-25(53)54)44-24(52)12-40-27(55)17(6-4-8-39-34(37)38)43-23(51)13-41-31(59)26(35(2,3)64)47-22(50)11-36/h16-21,26,49,63-64H,4-15,36H2,1-3H3,(H,40,55)(H,41,59)(H,42,57)(H,43,51)(H,44,52)(H,45,56)(H,46,58)(H,47,50)(H,53,54)(H,61,62)(H4,37,38,39)/t16-,17-,18-,19-,20-,21-,26+/m0/s1
• InChI Key： PGHOMSJTGFXHJE-SFHRIDMQSA-N
• SMILES： SC[C@@H](C(N[C@H](C(=O)O)C)=O)NC([C@@H]1CCCN1C([C@H](CO)NC([C@H](CC(=O)O)NC(CNC([C@H](CCC/N=C(\N)/N)NC(CNC([C@H](C(C)(C)S)NC(CN)=O)=O)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 949.37500
• Monoisotopic Mass: 949.37458595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 27
• Heavy Atom Count: 64
• Rotatable Bond Count: 37
• Complexity: 1770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -8.8
• Topological Polar Surface Area: 440Ų

Experimental Properties

• Density: 1.65±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (46 g/l) (25 º C),
• PSA: 513.46000
• LogP: -2.49340

L-Alanine,glycyl-3-mercapto-L-valylglycyl-L-arginylglycyl-L-a-aspartyl-L-seryl-L-prolyl-L-cysteinyl-, cyclic (2®9)-disulfide (9CI) Security Information

• Storage Condition：-15°C